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The uptake of NO on solid tridecanal was studied.
Tridecanal is volatile flavor aldehyde reported to be present in cucumber and coriander leaf.
, also known as 1-tridecanal or tridecanaldehyde, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a sweet, aldehydic, and citrus tasting compound that can be found in a number of food items such as lemon, fats and oils, corn, and citrus. This makes a potential biomarker for the consumption of these food products.